Cas no 919988-13-9 (Bis(2,6-dimethylphenyl)ethyne)

• Product Name: Bis(2,6-dimethylphenyl)ethyne
• CAS No: 919988-13-9
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 760470
• Update Time: 2023-08-03

Bis(2,6-dimethylphenyl)ethyne Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,6-dimethylphenyl)ethynyl]-1,3-dimethylbenzene
• Benzene, 1,1'-(1,2-ethynediyl)bis[2,6-dimethyl-
• Bis(2,6-dimethylphenyl)ethyne
• 1,1'-(Ethyne-1,2-diyl)bis(2,6-dimethylbenzene)

• Inchi： 1S/C18H18/c1-13-7-5-8-14(2)17(13)11-12-18-15(3)9-6-10-16(18)4/h5-10H,1-4H3
• InChI Key： UAHHACIBZVDQAX-UHFFFAOYSA-N
• SMILES： C1(C#CC2C(C)=CC=CC=2C)C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 0